molecular formula C5H9N5 B14913000 5-(Azetidin-3-yl)-2-methyl-tetrazole

5-(Azetidin-3-yl)-2-methyl-tetrazole

Cat. No.: B14913000
M. Wt: 139.16 g/mol
InChI Key: AVZKIYJSNBKYRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Azetidin-3-yl)-2-methyl-tetrazole is a heterocyclic compound featuring a tetrazole ring substituted with a methyl group at position 2 and an azetidine moiety (a 4-membered nitrogen-containing ring) at position 3. The azetidine group introduces conformational rigidity and enhanced hydrogen-bonding capacity, which may improve target binding affinity and pharmacokinetic properties .

Properties

Molecular Formula

C5H9N5

Molecular Weight

139.16 g/mol

IUPAC Name

5-(azetidin-3-yl)-2-methyltetrazole

InChI

InChI=1S/C5H9N5/c1-10-8-5(7-9-10)4-2-6-3-4/h4,6H,2-3H2,1H3

InChI Key

AVZKIYJSNBKYRW-UHFFFAOYSA-N

Canonical SMILES

CN1N=C(N=N1)C2CNC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates . This reaction is catalyzed by bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and proceeds under mild conditions to yield the desired azetidine derivatives.

Industrial Production Methods

For industrial-scale production, green and cost-effective methods are preferred. One such method involves the use of commercially available and low-cost starting materials like benzylamine. The reaction employs green oxidation in a microchannel reactor, which is suitable for scale-up production . This approach minimizes the use of hazardous reagents and maximizes yield, making it an environmentally friendly option.

Chemical Reactions Analysis

Types of Reactions

5-(Azetidin-3-yl)-2-methyl-tetrazole undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different functional groups.

    Reduction: Reduction reactions can modify the tetrazole ring, leading to the formation of amines or other derivatives.

    Substitution: The azetidine and tetrazole rings can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

    Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used For example, oxidation can yield ketones or carboxylic acids, while reduction can produce amines

Scientific Research Applications

5-(Azetidin-3-yl)-2-methyl-tetrazole has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 5-(Azetidin-3-yl)-2-methyl-tetrazole involves its interaction with specific molecular targets and pathways. The azetidine ring can act as a conformationally restricted component, influencing the binding affinity and selectivity of the compound towards its targets. The tetrazole ring, on the other hand, can participate in hydrogen bonding and electrostatic interactions, enhancing the compound’s overall activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Azetidine/Tetrazole Hybrids

(a) 3-(Azetidin-3-yl)-4-methyl-4H-1,2,4-triazole
  • Structure : Features a triazole ring substituted with methyl and azetidine groups.
  • Applications: Not explicitly stated, but triazoles are widely used in antifungal and anticancer agents .
(b) 1-(4-{5-Amino-6-fluoro-1-[2'-(2H-tetrazole-5-yl)-biphenyl-4-ylmethyl]-1H-benzoimidazol-2-yl}-phenyl)-3-chloro-4-phenyl-azetidin-2-ones
  • Structure: Combines tetrazole, azetidinone, and benzimidazole moieties.
  • Pharmacological Activity : Demonstrated potent antihypertensive effects, surpassing the standard drug Losartan in preclinical studies .
  • Advantage Over Target Compound: The benzimidazole-tetrazole-azetidinone hybrid structure enables multitarget engagement, whereas the simpler 5-(Azetidin-3-yl)-2-methyl-tetrazole may lack this complexity .

Tetrazole Derivatives with Heterocyclic Substituents

(a) Ethyl-2-(5-benzoxazol-2-ylamine-1H-tetrazol-1-yl) Acetate
  • Structure : Tetrazole linked to benzoxazole via an acetamide bridge.
  • Key Differences : The benzoxazole group enhances π-π stacking interactions, improving binding to hydrophobic enzyme pockets.
  • Pharmacological Activity : Exhibits antimicrobial and anti-inflammatory properties due to the benzoxazole moiety .
  • Limitation : Higher molecular weight (e.g., 318.3 g/mol for derivatives in ) may reduce membrane permeability compared to the azetidine-tetrazole hybrid.
(b) 4-((5-(Pyridin-3-yl)-2H-tetrazol-2-yl)methyl)benzonitrile
  • Structure : Tetrazole substituted with pyridyl and benzonitrile groups.
  • Key Differences : The pyridyl group enhances metal coordination capacity, making it suitable for constructing metal-organic frameworks (MOFs) .
  • Applications : Primarily used in materials science rather than pharmacology, unlike the target compound .

Thiadiazole and Triazole Analogues

(a) 5-(((5-Amino-1,3,4-thiadiazole-2-yl)thio)methyl)-4-phenyl-1,2,4-triazole-3-thione
  • Structure : Combines thiadiazole, triazole, and thione groups.
  • Key Differences : The thione and thiadiazole groups increase electrophilicity, enhancing reactivity with biological thiols.
  • Pharmacological Activity : Optimized derivatives show antifungal and antibacterial activity .
  • Comparison : The absence of sulfur in 5-(Azetidin-3-yl)-2-methyl-tetrazole may reduce off-target interactions but limit broad-spectrum antimicrobial efficacy .

Physicochemical and Pharmacokinetic Comparison

Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups Reported Activities References
5-(Azetidin-3-yl)-2-methyl-tetrazole C₆H₁₀N₄ 138.17 Tetrazole, azetidine, methyl Not explicitly reported
Ethyl-2-(5-benzoxazol-2-ylamine)-acetate C₁₄H₁₄N₆O₃ 318.30 Tetrazole, benzoxazole, acetate Antimicrobial, anti-inflammatory
Azetidinone-tetrazole-benzimidazole C₃₄H₂₆ClFN₁₀O 669.08 Tetrazole, azetidinone, benzimidazole Antihypertensive
4-(Pyridyl-tetrazolyl)benzonitrile C₁₄H₁₀N₆ 262.27 Tetrazole, pyridyl, benzonitrile Metal-organic framework construction

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.